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Compound of Interest

Compound Name: (R)-(-)-1-Cyclohexylethylamine

Cat. No.: B1589246

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-1-Cyclohexylethylamine, a chiral amine essential as a resolving agent and building
block in pharmaceutical and chemical synthesis, requires meticulous handling due to its
hazardous properties.[1][2] This guide provides a comprehensive overview of its safety,
handling, and emergency protocols, grounded in authoritative data to ensure the well-being of
laboratory personnel and the integrity of research.

Section 1: Compound Profile and Hazard Identification

(R)-(-)-1-Cyclohexylethylamine (CAS No. 5913-13-3) is a colorless to almost colorless liquid
with a characteristic amine-like odor.[1] It is a flammable liquid and vapor, harmful if swallowed
or in contact with skin, and causes severe skin burns and eye damage.[1][3][4] Understanding
its properties is the foundation of safe laboratory practices.

1.1: Physical and Chemical Properties

A clear understanding of the compound's physical and chemical characteristics is paramount
for safe handling and storage.
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Property Value Source
Molecular Formula CsH17N [31[5]
Molecular Weight 127.23 g/mol [5]
Appearance CoIorIfess. to almost colorless (1176}
clear liquid
Boiling Point 177-178 °C [2]
Density 0.866 g/mL at 20 °C [2]
Flash Point 52 °C (125.6 °F) - closed cup

Water Solubility

Insoluble

[1](2]

Miscible with acetone,

chloroform, dimethyl sulfoxide,

Solubility
ethanol, methanol, ether, and
petroleum ether.[1][2]

pKa 10.89 + 0.29 (Predicted)

[1]

1.2: GHS Hazard Classification and Precautionary Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.
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GHS Classification

Hazard Statement

Precautionary
Statement Source

(Examples)

Flammable liquids

(Category 3)

H226: Flammable

liquid and vapor

P210: Keep away
from heat, hot
surfaces, sparks,
[1][3]
open flames and other
ignition sources. No

smoking.

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

P270: Do not eat,
drink or smoke when
using this product.
P301+P312: IF
SWALLOWED: Call a
POISON
CENTER/doctor if you

feel unwell.

[1]3]

Acute toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin

P280: Wear protective
gloves/protective
clothing/eye
protection/face
. [11[3]
protection.
P302+P352: IF ON
SKIN: Wash with

plenty of water.

Skin corrosion
(Category 1B)

H314: Causes severe
skin burns and eye

damage

P260: Do not breathe

dust/fume/gas/mist/iva

[1]31[6]

pors/spray.
P303+P361+P353: IF
ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin
with water.
P305+P351+P338: IF
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IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Section 2: Safe Handling and Storage Protocols

Adherence to rigorous handling and storage protocols is critical to mitigate the risks associated
with (R)-(-)-1-Cyclohexylethylamine.

2.1: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
essential.

« Ventilation: All work with this compound should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[7]

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes.[8]

» Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[8]
Ensure gloves are inspected before use and changed frequently.

o Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, a
NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and
ammonia is necessary.[7]

2.2: Handling Procedures

The principle of "as low as reasonably achievable" (ALARA) for exposure should always be
applied.

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[3]
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« Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[3][7] Use non-
sparking tools and take precautionary measures against static discharge.[6][7]

 Inert Atmosphere: This compound is air-sensitive and hygroscopic.[1][6][9] It should be
stored and handled under an inert atmosphere, such as nitrogen or argon.

e Grounding: Ground and bond containers and receiving equipment to prevent static electricity
buildup.[1][7]

2.3: Storage Requirements

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
situations.

o Container: Keep the container tightly closed in a dry and well-ventilated place.[3][7]

o Temperature: Store in a cool place.[3] Some sources recommend storage at room
temperature, while others suggest a cool and dark place below 15°C.[1][6]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and acids.[10]

e Security: Store in a locked cabinet or other secure area.[1][7]

Section 3: Emergency Procedures

Preparedness is key to effectively managing accidental exposures and spills.
3.1: First-Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3][11]

o Skin Contact: Immediately remove all contaminated clothing. Flush the skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.[3][11]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3][12]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][7]

3.2: Accidental Release Measures

A calm and systematic approach is necessary to contain and clean up a spill.

Workflow for a Minor Laboratory Spill
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Glert personnel and evacuate the immediate area)

Gon appropriate PPE (gloves, goggles, lab coat, respirator if necessary))
Gf flammable, remove all ignition sources)

(Contain the spill with absorbent material (e.g., vermiculite, sand))

'

(Carefully collect the absorbed material into a sealable, labeled waste containeD

'

Clean the spill area with soap and water.

'

Dispose of waste as hazardous material.

Geport the incident to the laboratory supervisor.)

Click to download full resolution via product page

Caption: Workflow for handling a minor spill of (R)-(-)-1-Cyclohexylethylamine.

For major spills, evacuate the area immediately and contact your institution's environmental
health and safety department.[13]
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3.3: Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.
For large fires, use water spray, fog, or foam.[3]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[7] Hazardous combustion products
include carbon oxides and nitrogen oxides (NOX).[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Section 4: Toxicological and Ecological Information

While comprehensive toxicological data is not fully available, the known hazards necessitate
cautious handling.[7] The primary routes of exposure are inhalation, ingestion, and skin/eye
contact. Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and
vomiting.[7] As a corrosive material, ingestion can cause severe damage to the digestive tract.

[7]

Information on the ecological effects of this compound is limited. It is important to prevent its
release into the environment.[7] All waste materials should be disposed of in accordance with
local, state, and federal regulations.[7]

Section 5: Experimental Protocols

Safe Dispensing Protocol
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(Work within a certified chemical fume hood)

(Don all required PPE)

Ground the source and receiving containers.

'

Purge the receiving vessel with an inert gas.

'

Glowly transfer the required amount using a syringe or cannula)

'

(Securely cap both containers immediately after transfer.)

'

(Clean any minor drips with a suitable absorbent)

'

Gispose of contaminated materials in a designated hazardous waste container)

Click to download full resolution via product page

Caption: Step-by-step protocol for safely dispensing (R)-(-)-1-Cyclohexylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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